Glycocoumarin - Glycyrrhiza uralensis (liquorice) Glycocoumarin - Glycyrrhiza uralensis (liquorice) Glycycoumarin belongs to the class of organic compounds known as hydroxyisoflavonoids. These are organic compounds containing an isoflavonoid skeleton carrying one or more hydroxyl groups. Thus, glycycoumarin is considered to be a flavonoid lipid molecule. Glycycoumarin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, glycycoumarin is primarily located in the membrane (predicted from logP). Outside of the human body, glycycoumarin can be found in root vegetables. This makes glycycoumarin a potential biomarker for the consumption of this food product.
Glycycoumarin is a member of the class of coumarins that is coumarin substituted by a hydroxy group at position 7, a methoxy group at position 5, a prenyl group at position 6 and a 2,4-dihydroxyphenyl group at position 3. Isolated from Glycyrrhiza uralensis, it exhibits antispasmodic activity. It has a role as an antispasmodic drug and a plant metabolite. It is a member of coumarins, an aromatic ether and a member of resorcinols.
Brand Name: Vulcanchem
CAS No.: 94805-82-0
VCID: VC0191358
InChI: InChI=1S/C21H20O6/c1-11(2)4-6-14-18(24)10-19-16(20(14)26-3)9-15(21(25)27-19)13-7-5-12(22)8-17(13)23/h4-5,7-10,22-24H,6H2,1-3H3
SMILES:
Molecular Formula: C21H20O6
Molecular Weight: 368.4 g/mol

Glycocoumarin - Glycyrrhiza uralensis (liquorice)

CAS No.: 94805-82-0

Natural Products

VCID: VC0191358

Molecular Formula: C21H20O6

Molecular Weight: 368.4 g/mol

Glycocoumarin - Glycyrrhiza uralensis (liquorice) - 94805-82-0

CAS No. 94805-82-0
Product Name Glycocoumarin - Glycyrrhiza uralensis (liquorice)
Molecular Formula C21H20O6
Molecular Weight 368.4 g/mol
IUPAC Name 3-(2,4-dihydroxyphenyl)-7-hydroxy-5-methoxy-6-(3-methylbut-2-enyl)chromen-2-one
Standard InChI InChI=1S/C21H20O6/c1-11(2)4-6-14-18(24)10-19-16(20(14)26-3)9-15(21(25)27-19)13-7-5-12(22)8-17(13)23/h4-5,7-10,22-24H,6H2,1-3H3
Standard InChIKey NZYSZZDSYIBYLC-UHFFFAOYSA-N
Canonical SMILES CC(=CCC1=C(C2=C(C=C1O)OC(=O)C(=C2)C3=C(C=C(C=C3)O)O)OC)C
Melting Point 243.5-244.5°C
Physical Description Solid
Description Glycycoumarin belongs to the class of organic compounds known as hydroxyisoflavonoids. These are organic compounds containing an isoflavonoid skeleton carrying one or more hydroxyl groups. Thus, glycycoumarin is considered to be a flavonoid lipid molecule. Glycycoumarin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, glycycoumarin is primarily located in the membrane (predicted from logP). Outside of the human body, glycycoumarin can be found in root vegetables. This makes glycycoumarin a potential biomarker for the consumption of this food product.
Glycycoumarin is a member of the class of coumarins that is coumarin substituted by a hydroxy group at position 7, a methoxy group at position 5, a prenyl group at position 6 and a 2,4-dihydroxyphenyl group at position 3. Isolated from Glycyrrhiza uralensis, it exhibits antispasmodic activity. It has a role as an antispasmodic drug and a plant metabolite. It is a member of coumarins, an aromatic ether and a member of resorcinols.
Synonyms glycycoumarin
PubChem Compound 5317756
Last Modified Nov 11 2021
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